Cas no 1805377-76-7 (3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine)

• Product Name: 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine
• CAS No: 1805377-76-7
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4868241
• Update Time: 2025-08-05

3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine

• Inchi： 1S/C7H5ClF2N2O2/c1-3-2-4(6(9)10)11-7(5(3)8)12(13)14/h2,6H,1H3
• InChI Key： WZHQMYQOXNNNJZ-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine

Professional Introduction to 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine (CAS No. 1805377-76-7)

3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine, with the CAS number 1805377-76-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and difluoromethyl substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The nitropyridine core is a well-known pharmacophore in medicinal chemistry, often utilized for its ability to interact with biological targets such as enzymes and receptors. The specific arrangement of substituents in 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine imparts distinct electronic and steric properties, which can be leveraged to fine-tune the pharmacological profile of derived compounds. Recent studies have highlighted the compound's role in developing novel therapeutic agents targeting inflammatory and infectious diseases.

In the realm of drug discovery, the introduction of fluorine atoms, particularly in the form of a difluoromethyl group, is a strategic choice due to their ability to modulate metabolic stability and binding affinity. The compound's structural framework allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has made 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine a cornerstone in synthetic chemistry for pharmaceutical applications.

Recent advancements in computational chemistry have facilitated the design of more efficient synthetic routes for this compound. By employing molecular modeling techniques, researchers can predict optimal reaction conditions and predict the outcomes of various modifications. This has led to the development of greener and more scalable synthetic methodologies, aligning with the growing emphasis on sustainable practices in the pharmaceutical industry.

The compound's potential extends beyond its use as an intermediate. It has been investigated for its role in developing next-generation antiviral agents. The combination of electron-withdrawing groups such as the nitro group and electron-donating groups like the methyl group creates a dynamic balance that can enhance binding interactions with viral targets. Preliminary studies have shown promising results in inhibiting certain viral proteases, suggesting its utility in combating emerging infectious diseases.

Furthermore, 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine has been explored as a building block for kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. The compound's ability to modulate kinase activity has been attributed to its ability to engage with specific pockets on the enzyme's active site. This has opened up new avenues for developing treatments against cancers and other kinase-driven diseases.

The synthesis of this compound involves multi-step organic transformations, each requiring careful optimization to ensure high yield and purity. Advanced techniques such as flow chemistry have been employed to streamline these processes, reducing reaction times and improving reproducibility. These innovations have not only enhanced the accessibility of 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine but also set a precedent for future synthetic endeavors in medicinal chemistry.

In conclusion, 3-Chloro-6-(difluoromethyl)-4-methyl-2-nitropyridine (CAS No. 1805377-76-7) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in drug discovery and development.